Cas no 1260832-30-1 (1-(3-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1260832-30-1
• MF: C₇H₁₁F₃N₂O
• MW: 196.170252084732
• CID: 4771968
• Update Time: 2025-07-19

1-(3-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one
• 1-(3-Aminopiperidin-1-yl)-2,2,2- trifluoroethanone
• 1-(3-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C7H11F3N2O/c8-7(9,10)6(13)12-3-1-2-5(11)4-12/h5H,1-4,11H2
• InChI Key： LWYIJZWLFINIRO-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCC(C1)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(3-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1260832-30-1)

1-(3-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1260832-30-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a piperidine backbone substituted with an amino group and a trifluoroacetyl moiety, making it a versatile intermediate in drug discovery. Its unique structure contributes to its potential applications in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.

The compound’s 3-aminopiperidine core is a common pharmacophore found in many FDA-approved drugs, enhancing its relevance in modern drug design. Researchers are particularly interested in its role as a building block for small-molecule inhibitors, given its ability to modulate enzyme activity. Recent studies highlight its utility in synthesizing protease inhibitors and kinase modulators, aligning with the growing demand for precision therapeutics in oncology and immunology.

From a synthetic perspective, 1-(3-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one is valued for its high reactivity and stereochemical control, enabling efficient derivatization. Its trifluoromethyl group enhances metabolic stability, a key consideration in pharmacokinetic optimization. This property resonates with the industry’s focus on improving drug half-life and reducing off-target effects, addressing frequent queries about ADME (Absorption, Distribution, Metabolism, Excretion) challenges in drug development.

Environmental and safety profiles of this compound are also under scrutiny, as sustainable chemistry gains traction. Its low toxicity and compatibility with green solvent systems make it a candidate for eco-friendly synthesis routes. This aligns with trending searches on green chemistry and carbon footprint reduction in pharmaceutical manufacturing.

In summary, 1-(3-Aminopiperidin-1-yl)-2,2,2-trifluoroethan-1-one (CAS No. 1260832-30-1) exemplifies innovation in organic synthesis and drug discovery. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific and commercial spheres.